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Compound of Interest

Compound Name: Diphenethylamine

Cat. No.: B1265890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-

Phenylethylamine, also known as Phenethylamine. Adherence to these procedures is critical

for ensuring laboratory safety and proper disposal.

Hazard Summary
2-Phenylethylamine is a toxic and corrosive substance.[1][2][3] It is harmful if swallowed, in

contact with skin, or inhaled, and causes severe skin burns and eye damage.[1][2][3][4]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3
H301: Toxic if swallowed.[1][3]

[4]

Skin Corrosion/Irritation Category 1A/1B

H314: Causes severe skin

burns and eye damage.[1][2]

[3][4]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.[1][2]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[2]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[2]

Corrosive to Metals -
H290: May be corrosive to

metals.[3][4]

Hazardous to the Aquatic

Environment, Acute Hazard
Category 3

H402: Harmful to aquatic life.

[4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Phenylethylamine.
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

a face shield (minimum 8-

inch).[1]

Protects against splashes and

vapors that can cause severe

eye damage.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), inspected

before use. A complete suit

protecting against chemicals.

[1]

Prevents skin contact which

can cause severe burns and

toxicity.[1]

Respiratory Protection

Use in a well-ventilated area. If

risk assessment indicates, use

a full-face supplied air

respirator or an air-purifying

respirator with appropriate

cartridges (e.g., type ABEK).

Protects against inhalation of

harmful vapors and mists.[1]

Operational Plan for Handling 2-Phenylethylamine
This step-by-step guide outlines the safe handling of 2-Phenylethylamine from preparation to

use.

1. Pre-Handling Preparations:

Ensure an eyewash station and safety shower are readily accessible.[5][6]
Work in a well-ventilated area, preferably under a chemical fume hood.[1][6]
Inspect all PPE for integrity before use.[1]
Keep sources of ignition away as the substance is a combustible liquid.[4][7]

2. Handling the Chemical:

Avoid contact with skin, eyes, and clothing.[1][8]
Do not inhale vapor or mist.[1]
Use proper glove removal technique to avoid skin contact.[1]
Wash hands thoroughly after handling.[1][8]
Do not eat, drink, or smoke in the handling area.[4][8]
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3. Storage:

Store in a cool, dry, and well-ventilated place.[1][5][8]
Keep the container tightly closed.[1][8]
Store locked up.[3][4][7][8]
The substance is air-sensitive; consider storing under an inert gas.[4][7]

4. In Case of a Spill:

Evacuate personnel from the area.[1][3]
Wear appropriate PPE, including respiratory protection.[1]
Remove all sources of ignition.[1][6]
Absorb the spill with inert material (e.g., sand, vermiculite).[6]
Collect the absorbed material into a suitable, closed container for disposal.[1][6][7]
Prevent the spill from entering drains.[1][4][8]

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.

1. Waste Container:

Use a dedicated, properly labeled, and closed container for 2-Phenylethylamine waste.[1]

2. Disposal Procedure:

Dispose of contents and container to an approved waste disposal plant.[1][4][7][8]
Do not mix with other waste.[4]
Contaminated gloves and clothing should be disposed of as hazardous waste.[1]
Do not allow the product to enter drains or the environment.[1][4]

Experimental Workflow and Safety Procedures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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